Cas no 167887-95-8 (2,4,5-Trifluoro-3-methyl-6-nitrobenzoic acid)

2,4,5-Trifluoro-3-methyl-6-nitrobenzoic acid structure
167887-95-8 structure
Product Name:2,4,5-Trifluoro-3-methyl-6-nitrobenzoic acid
CAS No:167887-95-8
MF:C8H4F3NO4
MW:235.116872787476
CID:136784
PubChem ID:9837573
Update Time:2025-04-19

2,4,5-Trifluoro-3-methyl-6-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2,4,5-Trifluoro-3-methyl-6-nitrobenzoic acid
    • Benzoic acid,2,4,5-trifluoro-3-methyl-6-nitro-
    • Trifluoro methyl nitrobenzoic acid
    • 2,4,5-TRIFLUORO-3-METHYL-6-NITROBENOIC ACID
    • 3-METHYL-6-NITRO-2,4,5-TRIFLUOROBENZOIC ACID
    • DTXSID60431593
    • LXDITRBZRZATMT-UHFFFAOYSA-N
    • 167887-95-8
    • AKOS015890104
    • A20084
    • MFCD04972509
    • FT-0643605
    • SCHEMBL4678354
    • CS-0447894
    • AC-4012
    • DB-043717
    • MDL： MFCD04972509
    • Inchi： 1S/C8H4F3NO4/c1-2-4(9)3(8(13)14)7(12(15)16)6(11)5(2)10/h1H3,(H,13,14)
    • InChI Key： LXDITRBZRZATMT-UHFFFAOYSA-N
    • SMILES： FC1C(C(=O)O)=C(C(=C(C=1C)F)F)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 235.00900
  • Monoisotopic Mass: 235.00924210g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 308
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 83.1Ų

Experimental Properties

  • Density: 1.647
  • Melting Point: Not available
  • Boiling Point: 365.8°Cat760mmHg
  • Flash Point: 175°C
  • Refractive Index: 1.537
  • PSA: 83.12000
  • LogP: 2.54190
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

2,4,5-Trifluoro-3-methyl-6-nitrobenzoic acid Security Information

2,4,5-Trifluoro-3-methyl-6-nitrobenzoic acid Customs Data

  • HS CODE：2916399090
  • Customs Data：

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2,4,5-Trifluoro-3-methyl-6-nitrobenzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM155834-10g
2,4,5-Trifluoro-3-methyl-6-nitrobenzoic acid
 167887-95-8 95%
10g
 $448 2022-12-31
Alichem
A010003659-250mg
3-Methyl-6-nitro-2,4,5-trifluorobenzoic acid
 167887-95-8 97%
250mg
 504.00 USD 2021-07-06
Alichem
A010003659-500mg
3-Methyl-6-nitro-2,4,5-trifluorobenzoic acid
 167887-95-8 97%
500mg
 790.55 USD 2021-07-06
Alichem
A010003659-1g
3-Methyl-6-nitro-2,4,5-trifluorobenzoic acid
 167887-95-8 97%
1g
 1,564.50 USD 2021-07-06
TRC
T791633-25mg
2,4,5-Trifluoro-3-methyl-6-nitrobenzoic Acid
 167887-95-8
25mg
 $ 50.00 2022-06-02
TRC
T791633-50mg
2,4,5-Trifluoro-3-methyl-6-nitrobenzoic Acid
 167887-95-8
50mg
 $ 65.00 2022-06-02
TRC
T791633-250mg
2,4,5-Trifluoro-3-methyl-6-nitrobenzoic Acid
 167887-95-8
250mg
 $ 80.00 2022-06-02
abcr
AB228776-5g
2,4,5-Trifluoro-3-methyl-6-nitrobenzoic acid; .
 167887-95-8
5g
 €190.70 2024-04-19
abcr
AB228776-10g
2,4,5-Trifluoro-3-methyl-6-nitrobenzoic acid; .
 167887-95-8
10g
 €268.40 2024-04-19
abcr
AB228776-25g
2,4,5-Trifluoro-3-methyl-6-nitrobenzoic acid; .
 167887-95-8
25g
 €458.90 2025-04-20

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